Cas no 38213-14-8 ((1R,6S,7S)-7-bromobicyclo[4.1.0]heptane-7-carboxylic acid)

• Product Name: (1R,6S,7S)-7-bromobicyclo[4.1.0]heptane-7-carboxylic acid
• CAS No: 38213-14-8
• MF: C₈H₁₁BrO₂
• MW: 219.075742006302
• CID: 6847478
• PubChem ID: 130648081
• Update Time: 2025-05-20

(1R,6S,7S)-7-bromobicyclo[4.1.0]heptane-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 38213-14-8
• EN300-23313676
• (1R,6S,7S)-7-bromobicyclo[4.1.0]heptane-7-carboxylic acid

• Inchi： 1S/C8H11BrO2/c9-8(7(10)11)5-3-1-2-4-6(5)8/h5-6H,1-4H2,(H,10,11)/t5-,6+,8?
• InChI Key： SYFAQQMTYSCLJX-OFWQXNEASA-N
• SMILES： BrC1(C(=O)O)[C@@H]2CCCC[C@@H]21

Computed Properties

• Exact Mass: 217.99424Da
• Monoisotopic Mass: 217.99424Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3Ų

Additional information on (1R,6S,7S)-7-bromobicyclo[4.1.0]heptane-7-carboxylic acid

Chemical Compound CAS No. 38213-14-8: (1R,6S,7S)-7-Bromobicyclo[4.1.0]heptane-7-Carboxylic Acid

The compound CAS No. 38213-14-8, also known as (1R,6S,7S)-7-bromobicyclo[4.1.0]heptane-7-carboxylic acid, is a highly specialized organic molecule with significant applications in the fields of pharmacology and materials science. This compound is characterized by its unique bicyclic structure, which consists of a seven-membered ring system with a bromine atom and a carboxylic acid group attached at the seventh position. The stereochemistry of the compound is defined by its (1R,6S,7S) configuration, which plays a critical role in its biological activity and chemical reactivity.

Recent studies have highlighted the potential of (1R,6S,7S)-7-bromobicyclo[4.1.0]heptane-7-carboxylic acid as a precursor for the synthesis of advanced pharmaceutical agents. Researchers have demonstrated that this compound can be effectively utilized in the development of novel antibiotics and anti-inflammatory drugs due to its ability to inhibit key enzymes involved in bacterial resistance mechanisms and inflammatory pathways. The bromine atom in the structure serves as an electron-withdrawing group, enhancing the molecule's reactivity and making it an ideal candidate for further functionalization.

In addition to its pharmacological applications, this compound has also been explored for its role in materials science. The rigid bicyclic framework of (1R,6S,7S)-7-bromobicyclo[4.1.0]heptane-7-carboxylic acid makes it suitable for use in the synthesis of high-performance polymers and nanomaterials. Recent advancements in polymer chemistry have shown that this compound can be incorporated into polymer networks to enhance their mechanical properties and thermal stability.

The synthesis of (1R,6S,7S)-7-bromobicyclo[4.1.0]heptane-7-carboxylic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the bicyclic framework through ring-closing metathesis reactions and the subsequent introduction of the bromine atom via electrophilic substitution or radical halogenation methods. The stereochemistry of the compound is carefully controlled during these steps to ensure high enantiomeric purity.

From an environmental standpoint, (1R,6S,7S)-7-bromobicyclo[4.1.0]heptane-7-carboxylic acid has been evaluated for its biodegradability and toxicity profiles. Studies indicate that this compound exhibits moderate biodegradability under aerobic conditions but may persist in certain environmental compartments if not properly managed during industrial processes.

In conclusion, CAS No. 38213-14-8, or (1R,6S,7S)-7-bromobicyclo[4.1.0]heptane-7-carboxylic acid, represents a versatile building block for modern chemical research and development. Its unique structural features and stereochemistry make it an invaluable tool in advancing both pharmacological therapies and innovative materials science applications.